Cas no 1401665-43-7 ([(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1401665-43-7
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2159591
• Update Time: 2025-06-08

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-((s)-2-amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((R)-1-((S)-2-aminopropanoyl)piperidin-3-yl)(ethyl)carbamate
• AM97627
• [(R)-1-((S)-2-aminopropanyl)piperidin-3-yl]ethylcarbamic acid tert-butyl ester
• [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-6-18(14(20)21-15(3,4)5)12-8-7-9-17(10-12)13(19)11(2)16/h11-12H,6-10,16H2,1-5H3/t11-,12+/m0/s1
• InChI Key： HCRBRIGZWZATCV-NWDGAFQWSA-N
• SMILES： O(C(C)(C)C)C(N(CC)[C@H]1CN(C([C@H](C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Topological Polar Surface Area: 75.9

Additional information on [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

Introduction to [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401665-43-7)

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester, with the CAS number 1401665-43-7, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential in drug discovery, particularly in the modulation of biological pathways relevant to neurological and metabolic disorders. The intricate structure of this molecule, featuring a piperidine core and functionalized side chains, makes it a promising candidate for further investigation.

The name of the compound itself provides a wealth of information about its chemical composition and stereochemistry. The presence of the (R)-configuration at the first carbon atom and the (S)-configuration at the second carbon atom of the amino-propionyl group highlights the importance of chirality in this molecule. Chiral molecules are crucial in pharmaceuticals because they can exhibit different biological activities depending on their stereochemical configuration. The tert-butyl ester functionality at the carbamic acid moiety suggests that this compound may be used as an intermediate in the synthesis of more complex molecules, potentially serving as a building block for drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. The piperidine scaffold is particularly interesting in this context because it is a common motif found in many bioactive compounds, including antipsychotics, antidepressants, and anticonvulsants. The structural features of [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester make it a candidate for further exploration in this area. Specifically, the amino-propionyl group could interact with various biological targets, potentially leading to the development of new treatments for conditions such as Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as a tool for understanding the mechanisms underlying neurological diseases. By studying how this molecule interacts with biological targets, researchers can gain insights into the pathways that are dysregulated in these conditions. For instance, if this compound exhibits inhibitory activity against certain enzymes or receptors, it could provide clues about how to modulate these pathways pharmacologically. This information could then be used to design more effective drugs that target the root causes of these diseases.

The synthesis of [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester involves several sophisticated chemical transformations. The preparation typically starts with the construction of the piperidine ring, followed by functionalization at the 3-position with an amino-propionyl group. The stereochemistry at both carbon atoms must be carefully controlled to ensure that the desired enantiomer is obtained. This often requires advanced synthetic techniques such as chiral resolution or asymmetric synthesis. The introduction of the tert-butyl ester functionality at the carbamic acid group is typically achieved through reaction with diisopropylethoxymethyldiazomethane or similar reagents.

Once synthesized, this compound can be subjected to various biochemical and pharmacological assays to evaluate its potential therapeutic properties. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays that measure downstream effects on signaling pathways. By comparing the activity of this compound with known drugs and other scaffolds, researchers can assess its relative efficacy and selectivity. This information is crucial for determining whether it has sufficient potential to proceed to clinical development.

In addition to its potential as a drug candidate, [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester may also serve as a valuable intermediate in the synthesis of other bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore different chemical space and discover new compounds with improved properties. This flexibility makes it an attractive starting point for medicinal chemists who are tasked with designing novel therapeutic agents.

The field of drug discovery is constantly evolving, and new methodologies are being developed to accelerate the process from initial discovery to final clinical approval. Advances in computational chemistry and high-throughput screening have significantly reduced the time required to identify promising candidates like [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester. These technologies allow researchers to predictably model molecular interactions and screen large libraries of compounds for potential activity against specific targets.

However, despite these advancements, challenges remain in translating laboratory findings into effective clinical therapies. One major challenge is ensuring that promising candidates exhibit not only potent activity but also favorable pharmacokinetic properties such as good solubility, stability, and low toxicity. Additionally, issues related to formulation and delivery must be addressed before a drug can be brought to market. These considerations often require extensive preclinical testing and optimization before human trials can begin.

The development of novel therapeutics for neurological disorders remains one of the most pressing needs in modern medicine. Conditions such as Parkinson's disease, Alzheimer's disease, and multiple sclerosis affect millions of people worldwide and currently lack effective treatments. The search for new drugs continues unabated, with researchers exploring every possible avenue to find safe and effective therapies.

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester represents one small but significant step forward in this effort. Its unique structure and potential biological activity make it an intriguing candidate for further investigation. As research continues to uncover new insights into the mechanisms underlying neurological diseases, compounds like this one will play an increasingly important role in developing innovative treatments.